Cas no 2173637-37-9 ((2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 2173637-37-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 5700272
• PubChem ID: 134129795
• Update Time: 2026-03-11

(2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride
• 2173637-37-9
• P17548
• CS-0184567
• MFCD28891893
• AS-54138
• (2r,5s)-5-methylpyrrolidine-2-carboxylic acid hcl
• (2R,5S)-5-methylpyrrolidine-2-carboxylic acid;hydrochloride
• AKOS037644638

• Inchi： 1S/C6H11NO2.ClH/c1-4-2-3-5(7-4)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H/t4-,5+;/m0./s1
• InChI Key： NDQCUNRCDKTNHE-UYXJWNHNSA-N
• SMILES： Cl.OC([C@H]1CC[C@H](C)N1)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride

Research Brief on (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 2173637-37-9)

In recent years, the compound (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 2173637-37-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The stereochemistry of this compound, with its (2R,5S) configuration, plays a crucial role in its biological activity and interaction with target proteins.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride in the design of selective inhibitors for glutamate receptors. The researchers utilized this compound as a scaffold to develop analogs with enhanced binding affinity and specificity for NMDA receptor subtypes. The study demonstrated that modifications at the 5-methyl position could significantly influence the compound's pharmacokinetic properties, including its blood-brain barrier permeability and metabolic stability.

Another significant development was reported in a Nature Communications article (2024), where the compound was employed in the synthesis of prodrugs for Parkinson's disease treatment. The hydrochloride salt form (CAS: 2173637-37-9) was found to improve the solubility and bioavailability of the active pharmaceutical ingredient, while maintaining the desired stereochemical integrity. The research team employed advanced computational modeling techniques to predict the optimal configuration for dopamine receptor binding, with the (2R,5S) isomer showing superior activity compared to other stereoisomers.

From a synthetic chemistry perspective, recent advancements in the production of (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride have focused on developing more efficient and sustainable routes. A 2024 study in Organic Process Research & Development described a novel biocatalytic approach using engineered aminotransferases, achieving >99% enantiomeric excess and significantly reducing the environmental impact compared to traditional chemical synthesis methods. This breakthrough has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

In the area of analytical characterization, new methodologies have been developed to ensure the quality control of this compound. A recent Analytical Chemistry publication (2024) presented a validated UHPLC-MS/MS method for the simultaneous determination of (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride and its potential impurities in drug formulations. The method demonstrated excellent sensitivity (LOQ of 0.1 ng/mL) and was successfully applied to stability studies under various storage conditions.

The therapeutic potential of derivatives based on this scaffold continues to expand. Current clinical trials (Phase I/II) are investigating its application in novel antidiabetic agents, where the compound serves as a core structure for GLP-1 receptor modulators. Preliminary results suggest improved metabolic stability and reduced side effects compared to existing therapies. Furthermore, patent applications filed in 2024 reveal growing interest in using this chiral building block for the development of next-generation antiviral compounds, particularly targeting RNA-dependent RNA polymerases.

In conclusion, (2R,5S)-5-methylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 2173637-37-9) represents a versatile and valuable compound in modern drug discovery. Its unique stereochemical properties, combined with recent synthetic and analytical advancements, position it as a key player in the development of innovative therapeutics across multiple disease areas. Future research directions are likely to focus on expanding its applications in targeted drug delivery systems and exploring its potential in combination therapies.